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Compound of Interest

Compound Name: Ethyl glyoxylate

Cat. No.: B031252

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety protocols and handling precautions for all laboratory reagents is paramount. This
guide provides a comprehensive overview of the safety data for ethyl glyoxylate, a versatile
reagent in organic synthesis.

Ethyl glyoxylate (CAS No. 924-44-7) is the ethyl ester of glyoxylic acid.[1] It is a colorless to
pale yellow liquid and is often used in the synthesis of pharmaceuticals and biodegradable
polymers.[2][3][4] Due to its reactivity, it presents several hazards that must be managed
through appropriate handling procedures and personal protective equipment.[2]

Physicochemical and Hazard Data

The following tables summarize the key quantitative data for ethyl glyoxylate. It is important to
note that ethyl glyoxylate is frequently supplied as a solution, often in toluene, which can
significantly alter the physical and chemical properties of the product.[5] The data presented
below is for the pure substance unless otherwise specified.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula C4H603 [61[7]
Molecular Weight 102.09 g/mol [71[8]
Clear colorless to slightly
Appearance o [21[41[9]
yellow liquid
Boiling Point 110 °C [41191[10]
40-45 °C @ 22 Torr [7]
Density 1.003 g/cm3 9]
1.094 g/lcm3 @ 25 °C [7]
1.03 g/mL at 20 °C [4][10]
) 7 °C (44.6 °F) (for a ca 50%
Flash Point o [51[9]
solution in toluene)
B Soluble in water, chloroform,
Solubility [4]
and ethyl acetate.[2][4]
Refractive Index 1.4750 [4119][10]

Table 2: Hazard Identification and Classification
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Hazard Class GHS Classification Source
Flammable liquids Category 2 [51[11]
Skin Corrosion/Irritation Category 2 [5][11]
Serious Eye Damage/Eye

o Category 2 [5]
Irritation
Skin Sensitization Category 1 [51[11]
Reproductive Toxicity Category 2 [5]

Specific target organ toxicity

(single exposure)

Category 3 (May cause
respiratory irritation,

drowsiness or dizziness)

[5]

Specific target organ toxicity

(repeated exposure)

Category 2 (May cause
damage to organs through
prolonged or repeated

exposure)

[5]19]

Aspiration Hazard

Category 1

[5]

Table 3: Toxicity Data
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Test Result Source
Acute Oral Toxicity No data available [11]
Acute Inhalation Toxicity No data available [11]
Acute Dermal Toxicity No data available [11]

Skin Corrosion/Irritation

i Skin irritation - 4 h [11]
(Rabbit)
Serious Eye Damage/Eye S
o ) Slight irritation [11]
Irritation (Rabbit)
Respiratory or Skin )
o ] ) Negative [11]
Sensitization (Guinea pig)
Germ Cell Mutagenicity (Ames ]
Negative [11]

test)

Experimental Protocols for Safe Handling

Adherence to strict experimental protocols is crucial when working with ethyl glyoxylate to
minimize exposure and ensure a safe laboratory environment.

2.1. Engineering Controls and Personal Protective Equipment (PPE)

o Ventilation: All work with ethyl glyoxylate should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[12]

e Eye and Face Protection: Use chemical safety goggles or a face shield that complies with
government standards such as NIOSH (US) or EN 166 (EU).[11][13]

e Skin Protection:

o Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to prevent skin
exposure.[5][13]

o Gloves must be inspected before use and disposed of properly after handling the
substance.[11]
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o A chemically resistant apron and long-sleeved clothing are recommended.[12]

» Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation, a
NIOSH-approved respirator with an appropriate cartridge should be used.

2.2. Handling and Storage

e Handling:

o

Avoid contact with skin, eyes, and clothing.[12]

[¢]

Do not breathe vapors or spray mist.[5][12]

[¢]

Keep away from heat, sparks, open flames, and hot surfaces.[5][9] No smoking.[5]

[e]

Use only non-sparking tools and take precautionary measures against static discharge.[5]
[12] All metal parts of the equipment must be grounded.[12]

[e]

Wash hands thoroughly after handling.[2][5]

e Storage:

[¢]

Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][13]

o

Keep away from heat and sources of ignition.[11]

[e]

Store locked up.[5]

o

Incompatible materials include strong oxidizing agents, acids, halogens, and metals.[5]
Emergency Procedures

In the event of an emergency, follow these established protocols.

3.1. First Aid Measures

 Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek immediate medical attention.[5][12]
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Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get medical attention.[5][12]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Remove
contact lenses, if present and easy to do. Continue rinsing. Get medical attention.[5][12]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Call a physician or poison control center immediately.[5][12]
Aspiration hazard is a major concern.[11][12]

3.2. Fire Fighting Measures

Suitable Extinguishing Media: Use water spray, carbon dioxide (COZ2), dry chemical, or
alcohol-resistant foam.[5][11]

Unsuitable Extinguishing Media: No information available.[5]

Specific Hazards: Highly flammable liquid and vapor.[5][9] Vapors may form explosive
mixtures with air and can travel to a source of ignition and flash back.[13] Containers may
explode when heated.[13] Hazardous combustion products include carbon oxides.[11]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[13]

3.3. Accidental Release Measures

Personal Precautions: Evacuate personnel to safe areas.[6] Ensure adequate ventilation.[12]
Remove all sources of ignition.[12] Wear appropriate personal protective equipment.[12]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[12]

Methods for Cleaning Up: Absorb with an inert absorbent material (e.g., sand, silica gel, acid
binder, universal binder, sawdust).[6] Keep in suitable, closed containers for disposal.[13]
Use spark-proof tools and explosion-proof equipment.[13]

Visualized Workflows and Logical Relationships
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To further clarify the safety protocols, the following diagrams illustrate key decision-making
processes and workflows for handling ethyl glyoxylate.

Personal Protective Equipment (PPE) Selection

Task: Handling Ethyl Glyoxylate

Always use

Body Protection Face and Eye Protection

Lab Coat or
Chemical Resistant Apron

Primary Control:
Work in a Chemical Fume Hood

Nitrile or Butyl
Rubber Gloves

\
\Jf not available or insufficient

Resplratory Protection

NIOSH-approved Respirator

(if not in fume hood or risk of inhalation)

Click to download full resolution via product page

Figure 1. Personal Protective Equipment Selection Workflow.
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Ethyl Glyoxylate Spill Response Protocol

Spill Detected

Evacuate Immediate Area

:

Don Appropriate PPE

:

Remove Ignition Sources

:

Ensure Adequate Ventilation

Contain Spill with
Inert Absorbent Material

Collect Residue with
Non-Sparking Tools

Place in a Closed Container
for Disposal

Click to download full resolution via product page

Figure 2. Spill Response Protocol.
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First Aid for Ethyl Glyoxylate Exposure

Ingestion

" . . Seek Immediate
Do NOT Induce Vomiting Rinse Mouth with Water Medical Attention

Eye Contact
R 2 i Water » Remove Contact Lenses Get Medical Attention
| for at least 15 minutes
posure Eve Skin Contact
.
Remove Contaminated Clothing » Flush Skin with PIent.y of Water Get Medical Attention
for at least 15 minutes
Inhalation
~Sa
Move (@ Eiesh Al - lee.AmflmaI Resplratlon See!< Immedlgte
if Not Breathing Medical Attention

Click to download full resolution via product page

Figure 3. First Aid Procedures for Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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